5-isopropyl-N-(1-isopropyl-4-piperidinyl)-3-thiophenecarboxamide

• IUPAC Name: 5-propan-2-yl-N-(1-propan-2-ylpiperidin-4-yl)thiophene-3-carboxamide
• InChI: InChI=1S/C16H26N2OS/c1-11(2)15-9-13(10-20-15)16(19)17-14-5-7-18(8-6-14)12(3)4/h9-12,14H,5-8H2,1-4H3,(H,17,19)
• InChI Key: ROYKDYFEEVTKMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CS1)C(=O)NC2CCN(CC2)C(C)C
• Molecular Formula: C16H26N2OS
• Molecular Weight: 294.5 g/mol

Description

5-isopropyl-N-(1-isopropyl-4-piperidinyl)-3-thiophenecarboxamide, also known as U-47700, is a synthetic opioid analgesic drug that was first developed by a team of researchers at Upjohn in the 1970s. It is a potent agonist of the μ-opioid receptor and has been shown to have strong analgesic effects in animal models. In recent years, U-47700 has gained popularity as a recreational drug due to its euphoric effects and easy availability on the internet.

Mechanism of Action

5-isopropyl-N-(1-isopropyl-4-piperidinyl)-3-thiophenecarboxamide is a potent agonist of the μ-opioid receptor, which is responsible for mediating the analgesic effects of opioid drugs. Activation of this receptor leads to the inhibition of pain signals in the central nervous system, resulting in pain relief. 5-isopropyl-N-(1-isopropyl-4-piperidinyl)-3-thiophenecarboxamide has been shown to have a higher affinity for the μ-opioid receptor than morphine, which may contribute to its strong analgesic effects.
Biochemical and Physiological Effects:
5-isopropyl-N-(1-isopropyl-4-piperidinyl)-3-thiophenecarboxamide has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase the release of dopamine in the brain, which may contribute to its euphoric effects. It has also been shown to decrease the release of norepinephrine and serotonin, which may contribute to its sedative effects.

Advantages and Limitations for Lab Experiments

5-isopropyl-N-(1-isopropyl-4-piperidinyl)-3-thiophenecarboxamide has a number of advantages for use in lab experiments. It is a potent and selective agonist of the μ-opioid receptor, which makes it useful for studying the mechanism of action of opioid drugs. It is also relatively easy to synthesize and has a long shelf life. However, 5-isopropyl-N-(1-isopropyl-4-piperidinyl)-3-thiophenecarboxamide has a number of limitations as well. It is highly addictive and has a high potential for abuse, which may limit its usefulness in lab experiments. It is also highly toxic and can cause respiratory depression and other serious side effects.

Future Directions

There are a number of future directions for research on 5-isopropyl-N-(1-isopropyl-4-piperidinyl)-3-thiophenecarboxamide. One area of focus is the development of new analgesics that have improved efficacy and safety profiles. Another area of focus is the development of new treatments for opioid addiction and overdose. Finally, there is a need for further research on the biochemical and physiological effects of 5-isopropyl-N-(1-isopropyl-4-piperidinyl)-3-thiophenecarboxamide, particularly with regard to its effects on dopamine, norepinephrine, and serotonin.

Synthesis Methods

The synthesis of 5-isopropyl-N-(1-isopropyl-4-piperidinyl)-3-thiophenecarboxamide involves the reaction of 2-chlorothiophene with isopropylamine to form 2-(isopropylamino)thiophene, which is then reacted with 4-piperidone to form 4-(2-isopropylaminoethyl)thiophenol. This intermediate is then reacted with chloroacetyl chloride to form 5-isopropyl-N-(1-isopropyl-4-piperidinyl)-3-thiophenecarboxamide.

Scientific Research Applications

5-isopropyl-N-(1-isopropyl-4-piperidinyl)-3-thiophenecarboxamide has been used extensively in scientific research to study the mechanism of action of opioid drugs and to develop new analgesics with improved efficacy and safety profiles. It has been shown to have strong analgesic effects in animal models and has been used to study the relationship between opioid receptor activation and pain relief.